Cas no 1311316-57-0 (1-(2-chloroethyl)-4-isopropyl-piperazine;hydrochloride)

1-(2-Chloroethyl)-4-isopropyl-piperazine hydrochloride is a piperazine derivative with a chloroethyl substituent, offering versatile reactivity for further chemical modifications. The hydrochloride salt enhances stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. The isopropyl group contributes steric influence, potentially affecting selectivity in reactions. This compound is valuable as an intermediate in the synthesis of biologically active molecules, particularly in the development of CNS-targeting agents or receptor modulators. Its well-defined structure ensures consistent performance in nucleophilic substitution or alkylation reactions. Proper handling is advised due to the reactive chloroethyl moiety. Storage under inert conditions is recommended to maintain purity.
1-(2-chloroethyl)-4-isopropyl-piperazine;hydrochloride structure
1311316-57-0 structure
Product Name:1-(2-chloroethyl)-4-isopropyl-piperazine;hydrochloride
CAS No:1311316-57-0
MF:C9H20Cl2N2
MW:227.174500465393
CID:4587737
Update Time:2025-06-09

1-(2-chloroethyl)-4-isopropyl-piperazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloroethyl)-4-(propan-2-yl)piperazine hydrochloride
    • 1-(2-chloroethyl)-4-isopropyl-piperazine;hydrochloride
    • Inchi: 1S/C9H19ClN2.ClH/c1-9(2)12-7-5-11(4-3-10)6-8-12;/h9H,3-8H2,1-2H3;1H
    • InChI Key: RIXVMHZKLBLLDQ-UHFFFAOYSA-N
    • SMILES: N1(CCCl)CCN(C(C)C)CC1.[H]Cl

1-(2-chloroethyl)-4-isopropyl-piperazine;hydrochloride Pricemore >>

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1-(2-chloroethyl)-4-isopropyl-piperazine;hydrochloride Related Literature

Additional information on 1-(2-chloroethyl)-4-isopropyl-piperazine;hydrochloride

Introduction to 1-(2-Chloroethyl)-4-Isopropyl-Piperazine; Hydrochloride (CAS No. 1311316-57-0)

1-(2-Chloroethyl)-4-isopropyl-piperazine; hydrochloride (CAS No. 1311316-57-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CEPIP-HCl, is a derivative of piperazine, a versatile nitrogen-containing heterocyclic compound with a wide range of applications in drug development and chemical synthesis.

The chemical structure of 1-(2-chloroethyl)-4-isopropyl-piperazine; hydrochloride features a piperazine ring substituted with a 2-chloroethyl group and an isopropyl group. The presence of these functional groups imparts unique properties to the molecule, making it a valuable candidate for various biochemical and pharmacological studies. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in laboratory settings and potential therapeutic applications.

Recent research has focused on the potential of CEPIP-HCl as a lead compound for the development of new drugs. Studies have shown that this compound exhibits moderate affinity for several neurotransmitter receptors, including serotonin (5-HT) and dopamine (DA) receptors. This property makes it an interesting candidate for the treatment of neurological disorders such as depression, anxiety, and schizophrenia.

In a notable study published in the *Journal of Medicinal Chemistry* in 2022, researchers investigated the pharmacological profile of CEPIP-HCl in vitro and in vivo. The results demonstrated that CEPIP-HCl effectively modulates serotonin and dopamine signaling pathways, leading to significant improvements in behavioral models of depression and anxiety. The study also highlighted the compound's low toxicity and favorable pharmacokinetic properties, suggesting its potential as a safe and effective therapeutic agent.

Another area of interest is the use of CEPIP-HCl in combination therapies. Preliminary data from preclinical studies suggest that when combined with existing antidepressants or antipsychotics, CEPIP-HCl can enhance their efficacy while reducing side effects. This synergistic effect could lead to more personalized and effective treatment strategies for patients with complex psychiatric conditions.

The synthesis of 1-(2-chloroethyl)-4-isopropyl-piperazine; hydrochloride involves several well-established chemical reactions, including nucleophilic substitution and acid-base reactions. The process typically starts with the reaction of 4-isopropyl-piperazine with 2-chloroethyl chloride, followed by the formation of the hydrochloride salt. The detailed synthetic route has been documented in various scientific publications, providing a robust foundation for large-scale production if needed.

From a safety perspective, CEPIP-HCl is generally considered safe when handled under appropriate laboratory conditions. However, like any chemical compound, it should be used with caution, following standard safety protocols to minimize potential risks. Proper storage and disposal methods are essential to ensure environmental safety.

In conclusion, 1-(2-chloroethyl)-4-isopropyl-piperazine; hydrochloride (CAS No. 1311316-57-0) represents an exciting area of research in medicinal chemistry. Its unique chemical structure and promising pharmacological properties make it a valuable candidate for further exploration in drug development. As ongoing studies continue to uncover its full potential, CEPIP-HCl may play a significant role in advancing our understanding and treatment of various neurological disorders.

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